Cas no 1805178-98-6 (3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride
• CAS No: 1805178-98-6
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871131
• Update Time: 2025-06-12

3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-3-4(11)2(5(9)10)1-12-6(3)15(8,13)14/h1,5H
• InChI Key： GEWIYZOSTBUOSN-UHFFFAOYSA-N
• SMILES： IC1=C(C(=NC=C1C(F)F)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride

Comprehensive Introduction to 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride (CAS No. 1805178-98-6)

3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride (CAS No. 1805178-98-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine backbone and multiple functional groups, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring chloro, difluoromethyl, iodo, and sulfonyl chloride substituents, offers versatile reactivity for cross-coupling reactions and nucleophilic substitutions, making it invaluable for modern drug discovery pipelines.

In recent years, the demand for halogenated pyridine derivatives like 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride has surged due to their role in developing targeted therapies and precision agrochemicals. Researchers frequently search for "synthetic routes for iodopyridine sulfonyl chlorides" or "applications of difluoromethyl pyridines in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1805178-98-6 is often used as a key identifier in patent literature and commercial catalogs, underscoring its industrial importance.

The compound's sulfonyl chloride group enables facile derivatization into sulfonamides, a class of compounds widely explored for their antibacterial and enzyme inhibitory properties. Meanwhile, the iodo substituent at the 4-position allows for palladium-catalyzed cross-coupling (e.g., Suzuki or Sonogashira reactions), a hotspot topic in green chemistry discussions. Users also frequently inquire about "stability of polyhalogenated pyridines" or "storage conditions for sulfonyl chloride intermediates," highlighting practical considerations for handling this reagent.

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Environmental and regulatory trends also shape interest in this compound. Queries like "sustainable halogenation methods" or "alternatives to persistent pyridine derivatives" reflect the industry's shift toward eco-friendly synthesis. Notably, 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride is often cited in studies optimizing atom economy and catalytic efficiency, resonating with green chemistry principles.

In summary, 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride (CAS No. 1805178-98-6) exemplifies the convergence of structural complexity and functional adaptability in modern chemistry. Its applications span crop protection formulations, kinase inhibitor development, and electronic materials, ensuring its continued prominence in both academic and industrial research. As AI-driven molecular modeling accelerates compound discovery, this pyridine derivative remains a cornerstone for next-generation chemical innovation.